Cas no 146562-83-6 (1,4-Diazabicyclo[2.2.2]octan-2-one(9CI))

• Product Name: 1,4-Diazabicyclo[2.2.2]octan-2-one(9CI)
• CAS No: 146562-83-6
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• CID: 101120
• PubChem ID: 22714968
• Update Time: 2025-04-18

1,4-Diazabicyclo[2.2.2]octan-2-one(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-Diazabicyclo[2.2.2]octan-2-one(9CI)
• 1,4-Diazabicyclo[2.2.2]octan-2-one
• 1,4-diazabicyclo[2.2.2]octan-3-one
• 4-aza-2-quinuclidone
• SCHEMBL6826275
• FT-0731875
• 146562-83-6
• DTXSID20627718

• Inchi： 1S/C6H10N2O/c9-6-5-7-1-3-8(6)4-2-7/h1-5H2
• InChI Key： IRJSHJDADOVHTN-UHFFFAOYSA-N
• SMILES： O=C1CN2CCN1CC2

Computed Properties

• Exact Mass: 126.0794
• Monoisotopic Mass: 126.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives